N'-(2-ethoxybenzoyl)nicotinohydrazide

• IUPAC Name: N'-(2-ethoxybenzoyl)pyridine-3-carbohydrazide
• InChI: InChI=1S/C15H15N3O3/c1-2-21-13-8-4-3-7-12(13)15(20)18-17-14(19)11-6-5-9-16-10-11/h3-10H,2H2,1H3,(H,17,19)(H,18,20)
• InChI Key: JQJXIKQYKWEUDK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NNC(=O)C2=CN=CC=C2
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

N'-(2-ethoxybenzoyl)nicotinohydrazide, also known as ethyl 2-(nicotinoylhydrazono) benzoate, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a hydrazide derivative of nicotinic acid and has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Bioactivity and Molecular Docking

N'-(2-ethoxybenzoyl)nicotinohydrazide derivatives have been studied for their bioactivity and potential medicinal applications. Structural and spectral analysis, including quantum mechanical methods, have been performed on related compounds. Some studies focus on the interaction of these compounds with biological targets like the SARS-CoV-2 main protease, indicating potential antiviral applications. Such analyses typically involve molecular docking studies to predict how these compounds might interact with biological molecules (Guder et al., 2022).

Chemosensing Applications

Nicotinohydrazide derivatives have been reported to act as chemosensors. For example, studies have synthesized specific nicotinohydrazide compounds that show a highly selective response for certain ions like zinc, which is crucial in biological systems. These compounds have been used in bioimaging applications, particularly in cancer cells, showcasing their applicability in medical diagnostics and imaging (Patil et al., 2018).

Coordination Chemistry and Material Properties

N'-(2-ethoxybenzoyl)nicotinohydrazide and its derivatives have been utilized in forming complexes with metals, leading to the formation of new materials with interesting properties. These compounds have shown promise in generating supramolecular structures with potential applications in material science. The luminescence properties of these complexes are particularly notable, indicating potential uses in sensing, imaging, and electronic applications (Zhou et al., 2012).

Antimicrobial and Antifungal Applications

Several studies have synthesized and tested nicotinohydrazide derivatives for their antimicrobial and antifungal activities. These compounds have shown effectiveness against a range of microorganisms, indicating their potential as therapeutic agents in treating infections (Tok et al., 2022).